[5-Nitro-2-(phenylsulfanyl)phenyl]methanol

• CAS No.: 52548-33-1
• Molecular Formula: C13H11NO3S
• Molecular Weight: 261.30 g/mol
• IUPAC Name: (5-nitro-2-phenylsulfanylphenyl)methanol
• InChI: InChI=1S/C13H11NO3S/c15-9-10-8-11(14(16)17)6-7-13(10)18-12-4-2-1-3-5-12/h1-8,15H,9H2
• InChI Key: UUIRYUCYUDCIKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])CO

Description

[5-Nitro-2-(phenylsulfanyl)phenyl]methanol is a useful research compound. Its molecular formula is C13H11NO3S and its molecular weight is 261.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

450 g of 3-nitro-6-(phenylthio)-benzaldehyde are suspended in 4 litres of ethanol and treated portionwise with 111 g of sodium borohydride. The mixture is stirred for a further 6 hours. The mixture is then diluted with 4 litres of water and extracted with ether. The organic solution is washed successively with water and aqueous sodium bicarbonate solution, dried over magnesium sulphate and evaporated under reduced pressure. The crude product is recrystallised from benzene/petroleum ether. There is obtained 3-nitro-6-(phenylthio)-benzyl alcohol of melting point 104°-107° C.

Synthesis routes and methods II

Procedure details